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Compound of Interest

Compound Name: Niacin-13C6

Cat. No.: B1142442

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Niacin-13C6, a stable
isotope-labeled form of niacin (Vitamin B3). While Niacin-13C6 is chemically identical to niacin,
its use in research and development as a tracer or internal standard necessitates a thorough
understanding of its safety profile and proper handling procedures to ensure personnel safety
and experimental integrity. The information herein is compiled from safety data sheets and
scientific literature for niacin, which is directly applicable to its isotopically labeled counterpart.

Hazard Identification and Classification

Niacin-13C6 is generally considered to be of low toxicity, but it can cause irritation upon
contact. The primary hazards are associated with eye and skin contact, and inhalation of dust
particles.

GHS Classification:

Eye Irritation: Category 2A

Skin Irritation: May cause skin irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled as dust.

Aquatic Hazard (Acute): Category 3
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H402: Harmful to aquatic life.

Precautionary Statements:

e P264: Wash hands and any exposed skin thoroughly after handling.

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.
e P273: Avoid release to the environment.
e P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

A summary of the key physical and chemical properties of niacin is provided in the table below.
These properties are expected to be identical for Niacin-13C6.
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Property Value

Appearance White to off-white crystalline powder/solid.
Molecular Formula CeHsNO:2 (for Niacin)

Molecular Weight ~129.1 g/mol (for Niacin-13C6)

Melting Point 236 - 239 °C (457 - 462 °F)

Solubility Partially soluble in cold water.

Specific Gravity 1.473 (Water = 1)

pH 2.7 (saturated agueous solution)

Toxicological Information

The primary toxicological concern with niacin is its irritant effects. Acute toxicity is low. The
following table summarizes the available toxicological data for niacin.

Metric Value Species

Acute Oral Toxicity (LD50) 7000 mg/kg Rat

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: Can cause skin irritation, characterized by itching, scaling, and reddening.

Eye Contact: Causes serious eye irritation, including redness, watering, and itching.

Ingestion: While used as a vitamin, high doses can lead to adverse effects such as
gastrointestinal upset, and in very high doses, potential liver toxicity.

Experimental Protocols and Handling Procedures

Adherence to strict experimental protocols is crucial for both safety and the validity of research
outcomes.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Niacin-13C6 to determine the
appropriate level of PPE. The following are general recommendations:

o Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields.

o Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber). A lab coat or other
protective clothing should be worn to prevent skin exposure.

» Respiratory Protection: If handling fine powders or if dust generation is likely, use a
NIOSH/MSHA-approved respirator with a particulate filter.

Safe Handling and Storage

» Handling:

o

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust
inhalation.

o

Avoid contact with skin, eyes, and clothing.

o

Wash hands thoroughly after handling.

[¢]

Ground all equipment containing the material to prevent static discharge.

Avoid dust formation.

[¢]

o Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.
o Protect from direct sunlight and heat.

o Niacin-13C6 solutions should be aliquoted and stored to avoid repeated freeze-thaw
cycles. Recommended storage for stock solutions is -20°C for one month or -80°C for up
to six months.
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Storage Condition Duration
-20°C 1 month
-80°C 6 months

Accidental Release Measures

o Small Spills:

[e]

Wear appropriate PPE.

o

Carefully sweep up or vacuum the spilled solid material, avoiding dust generation.

Place the collected material into a suitable, labeled container for disposal.

[¢]

[¢]

Clean the spill area with a damp cloth.

e Large Spills:

o

Evacuate the area.

[¢]

Ensure adequate ventilation.

o

Prevent the material from entering drains or waterways.

[e]

Follow the cleanup procedures for small spills using appropriate respiratory protection.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention if irritation persists.

» Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing. If skin irritation occurs, seek medical attention.

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.
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« Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO3z), or alcohol-
resistant foam.

o Specific Hazards: May be combustible at high temperatures. Fine dust dispersed in air in
sufficient concentrations, and in the presence of an ignition source, is a potential dust
explosion hazard.

e Hazardous Combustion Products: Carbon oxides (CO, COz) and nitrogen oxides (NOXx).

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to enter drains or sewers. Dispose of contaminated packaging as unused product.

Mandatory Visualizations
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Niacin-13C6 in a
laboratory setting.
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Receiving & Inspection
- Check container integrity
- Verify label

Store Properly

Storage
- Tightly closed container
- Cool, dry, well-ventilated
- Protect from light

Prepare for Use

Risk Assessment & PPE
- Review SDS
- Don gloves, eye protection, lab coat

Proceed to Handle

Handling & Weighing
- Use in ventilated area (fume hood)
- Avoid dust generation

Solution Preparation
If using solid - Select appropriate solvent
- Aliquot for storage

If Spill Occurs

Experimental Use  [—_— i Spill: Oceurs
I

- Follow approved protocols

I
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If Spill Occurs |

Spill Response
- Evacuate if necessary
- Wear PPE
- Clean up appropriately

Pogt-Experiment

v

Decontamination & Cleaning
- Clean work surfaces
- Wash hands thoroughly

Waste Disposal
- Collect in labeled containers

- Dispose via approved waste stream

Click to download full resolution via product page

Caption: Workflow for the safe handling of Niacin-13C6.
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Niacin Signaling Pathway

Niacin primarily exerts its biological effects by activating the G-protein coupled receptor
GPR109A (also known as HCA:z). This activation triggers distinct downstream pathways
depending on the cell type, notably leading to anti-lipolytic effects in adipocytes and cutaneous

flushing via immune cells.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Niacin-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142442#safety-and-handling-guidelines-for-niacin-
13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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